Hexammineruthenium(III)Bromide

• CAS No.: 16455-56-4
• Molecular Formula: Br3H18N6Ru
• Molecular Weight: 442.96512
• Synonyms: Hexammineruthenium(III)Bromide

Description

Hexammineruthenium(III) Bromide ([Ru(NH₃)₆]Br₃) is a coordination complex comprising a ruthenium(III) center surrounded by six ammonia ligands, with three bromide counterions. Hexaammine complexes are notable for their electrochemical stability and use as redox probes in electrochemistry due to their outer-sphere electron transfer mechanisms .

Comparison with Similar Compounds

Key Properties (Inferred from Analogous Compounds):

• Molecular Formula : [Ru(NH₃)₆]Br₃
• Molecular Weight : ~483.8 g/mol (Ru: 101.1, 6 NH₃: 102, 3 Br: 239.7).
• Appearance : Likely crystalline solid (similar to [Ru(NH₃)₆]Cl₃).
• Electrochemical Behavior : Outer-sphere redox mechanism, quasi-reversible voltammetric responses under specific conditions .

Comparison with Similar Compounds

Hexammineruthenium(III) Chloride ([Ru(NH₃)₆]Cl₃)

Structural Similarities :

• Both are hexaammine complexes with Ru³⁺ centers.
• Utilized as redox probes in electrochemistry due to insensitivity to surface oxygen groups .

Key Differences :

Parameter	[Ru(NH₃)₆]Br₃ (Inferred)	[Ru(NH₃)₆]Cl₃ (Evidence-Based)
Counterion	Br⁻	Cl⁻
Molecular Weight	~483.8 g/mol	~344.5 g/mol
Solubility	Likely lower in water	Highly soluble in aqueous KCl
Peak-to-Peak Separation (ΔEp)	Not directly reported; may vary with ion mobility	59–200 mV (depending on electrode surface and scan rate)

Functional Implications :

• The larger bromide ion may reduce solubility in polar solvents compared to chloride, affecting electrochemical setup (e.g., requiring NaBr as supporting electrolyte instead of KCl) .
• Chloride analogs exhibit quasi-reversible behavior on 3D-printed electrodes, with ΔEp values sensitive to electrode defects . Bromide versions may exhibit similar trends but require empirical validation.

Ruthenium(III) Bromide (RuBr₃)

Structural Contrast :

• RuBr₃ is a simple salt (Br₃Ru) without ammonia ligands, contrasting with the coordination complex [Ru(NH₃)₆]Br₃.

Comparative Properties :

Parameter	[Ru(NH₃)₆]Br₃ (Inferred)	RuBr₃ (Evidence-Based)
Formula	[Ru(NH₃)₆]Br₃	Br₃Ru
Molecular Weight	~483.8 g/mol	340.78 g/mol
Appearance	Crystalline solid	Black solid
Stability	Likely stable in air (ligand-protected)	Hygroscopic; requires anhydrous storage
Hazard Profile	Ammonia release risk	Corrosive; severe skin/eye irritant

Functional Implications :

• RuBr₃ lacks the ammonia ligands, making it more reactive and unsuitable as a redox probe. Its primary use is as a precursor in synthesis, whereas hexaammine complexes are tailored for electrochemical applications .

Hexamminecobalt(III) Chloride ([Co(NH₃)₆]Cl₃)

Structural Analog :

• Another hexaammine complex but with Co³⁺ instead of Ru³⁺.

Comparative Analysis :

Parameter	[Ru(NH₃)₆]Br₃ (Inferred)	[Co(NH₃)₆]Cl₃ (Evidence-Based)
Central Metal	Ru³⁺	Co³⁺
Redox Potential	Ru³⁺/Ru²⁺: ~0.05 V (vs. SHE)	Co³⁺/Co²⁺: ~0.1 V (vs. SHE)
Applications	Electrochemical sensing	Catalysis, coordination chemistry

Functional Implications :

• Ru-based complexes exhibit more tunable redox potentials due to ruthenium’s flexible oxidation states, making them preferable in advanced electrochemical systems .

Research Findings and Gaps

• Electrochemical Performance : Hexammineruthenium(III) Chloride demonstrates quasi-reversible behavior on 3D-printed electrodes, with ΔEp values increasing with scan rate and electrode defects . Bromide analogs may exhibit similar trends but require validation.
• Safety Considerations : RuBr₃ poses significant corrosion risks , whereas hexaammine complexes likely pose ammonia-related hazards (e.g., inhalation risks).
• Knowledge Gaps: Direct studies on [Ru(NH₃)₆]Br₃ are absent in the provided evidence. Future work should focus on its synthesis, solubility, and electrochemical benchmarking against chloride analogs.